Cas no 118252-38-3 (Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-)
118252-38-3 structure
Product Name:Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-
CAS No:118252-38-3
MF:C16H17N5O2
MW:311.338482618332
CID:146377
PubChem ID:3081154
Update Time:2025-04-19
Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-
- 3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxyphenol
- 5'-demethylpiritrexim
- Phenol, 3-((2,4-diamino-5-methylpyrido(2,3-d)pyrimidin-6-yl)methyl)-4-methoxy-
- 6-(5-Hydroxy-2-methoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine
- 5/'-Demethylpiritrexim
- SCHEMBL10644572
- CHEMBL598575
- TCMDC-137498
- DTXSID30152061
- 118252-38-3
-
- Inchi: 1S/C16H17N5O2/c1-8-10(5-9-6-11(22)3-4-12(9)23-2)7-19-15-13(8)14(17)20-16(18)21-15/h3-4,6-7,22H,5H2,1-2H3,(H4,17,18,19,20,21)
- InChI Key: SYIGACSDZHBYAQ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1CC1C=NC2C(=C(N)N=C(N)N=2)C=1C)O
Computed Properties
- Exact Mass: 311.13841
- Monoisotopic Mass: 311.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.378
- Boiling Point: 646.1°Cat760mmHg
- Flash Point: 344.6°C
- Refractive Index: 1.723
- PSA: 120.17
Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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